Cas no 1806969-56-1 (6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid
• CAS No: 1806969-56-1
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888187
• Update Time: 2025-08-04

6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid

• Inchi： 1S/C9H9F2NO4/c1-16-7-4(3-6(13)14)2-5(8(10)11)12-9(7)15/h2,8H,3H2,1H3,(H,12,15)(H,13,14)
• InChI Key： VIBXGTSCHPWGLF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=C(C(N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0
• Topological Polar Surface Area: 75.6

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid (CAS No. 1806969-56-1)

6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid (CAS No. 1806969-56-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid is characterized by a pyridine ring substituted with a difluoromethyl group at the 6-position, a hydroxyl group at the 2-position, a methoxy group at the 3-position, and an acetic acid moiety at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid has also shown promise in cancer research. A study in the International Journal of Cancer reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.

In addition to its therapeutic potential, 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid has been investigated for its neuroprotective effects. Research published in Neuropharmacology indicates that this compound can protect neurons from oxidative stress and neurotoxicity by scavenging free radicals and enhancing antioxidant defense mechanisms. These findings suggest that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid involves a multi-step process that includes the formation of key intermediates such as 2-chloro-3-methoxy-6-trifluoromethylpyridine and subsequent transformations to introduce the hydroxyl and acetic acid groups. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to Phase II trials, where the compound's therapeutic potential will be further assessed in specific disease indications.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-acetic acid (CAS No. 1806969-56-1) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and neurodegenerative disorders. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.